Cas no 2679825-53-5 ((3S)-4-acetamido-3-hydroxybutanoic acid)
(3S)-4-acetamido-3-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-4137235
- (3S)-4-acetamido-3-hydroxybutanoic acid
- 2679825-53-5
-
- Inchi: 1S/C6H11NO4/c1-4(8)7-3-5(9)2-6(10)11/h5,9H,2-3H2,1H3,(H,7,8)(H,10,11)/t5-/m0/s1
- InChI Key: LVDBWVFIQFTJCF-YFKPBYRVSA-N
- SMILES: O[C@@H](CC(=O)O)CNC(C)=O
Computed Properties
- Exact Mass: 161.06880783g/mol
- Monoisotopic Mass: 161.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 86.6Ų
(3S)-4-acetamido-3-hydroxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4137235-0.05g |
(3S)-4-acetamido-3-hydroxybutanoic acid |
2679825-53-5 | 95.0% | 0.05g |
$455.0 | 2025-03-15 | |
| Enamine | EN300-4137235-0.1g |
(3S)-4-acetamido-3-hydroxybutanoic acid |
2679825-53-5 | 95.0% | 0.1g |
$476.0 | 2025-03-15 | |
| Enamine | EN300-4137235-0.25g |
(3S)-4-acetamido-3-hydroxybutanoic acid |
2679825-53-5 | 95.0% | 0.25g |
$498.0 | 2025-03-15 | |
| Enamine | EN300-4137235-0.5g |
(3S)-4-acetamido-3-hydroxybutanoic acid |
2679825-53-5 | 95.0% | 0.5g |
$520.0 | 2025-03-15 | |
| Enamine | EN300-4137235-1.0g |
(3S)-4-acetamido-3-hydroxybutanoic acid |
2679825-53-5 | 95.0% | 1.0g |
$541.0 | 2025-03-15 | |
| Enamine | EN300-4137235-2.5g |
(3S)-4-acetamido-3-hydroxybutanoic acid |
2679825-53-5 | 95.0% | 2.5g |
$1063.0 | 2025-03-15 | |
| Enamine | EN300-4137235-5.0g |
(3S)-4-acetamido-3-hydroxybutanoic acid |
2679825-53-5 | 95.0% | 5.0g |
$1572.0 | 2025-03-15 | |
| Enamine | EN300-4137235-10.0g |
(3S)-4-acetamido-3-hydroxybutanoic acid |
2679825-53-5 | 95.0% | 10.0g |
$2331.0 | 2025-03-15 |
(3S)-4-acetamido-3-hydroxybutanoic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on (3S)-4-acetamido-3-hydroxybutanoic acid
Recent Advances in the Study of (3S)-4-acetamido-3-hydroxybutanoic acid (CAS: 2679825-53-5)
The compound (3S)-4-acetamido-3-hydroxybutanoic acid (CAS: 2679825-53-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral β-hydroxy-γ-aminobutyric acid (GABA) derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a neuromodulator, metabolic intermediate, and building block for more complex pharmaceutical agents.
Structural analysis reveals that the stereochemistry at the 3-position plays a crucial role in the biological activity of this compound. The (3S) configuration allows for specific interactions with biological targets, particularly GABA receptors and related enzymes in the central nervous system. X-ray crystallography studies have demonstrated how the hydroxyl and acetamido groups participate in hydrogen bonding networks with protein targets, providing insights for rational drug design.
In metabolic pathway investigations, researchers have identified (3S)-4-acetamido-3-hydroxybutanoic acid as an intermediate in several biochemical transformations. Its relationship to both GABA and acetyl-CoA metabolism suggests potential applications in treating metabolic disorders. Recent in vitro studies using hepatocyte models have shown that this compound can influence the flux through critical metabolic pathways, including the TCA cycle and amino acid metabolism.
Pharmacokinetic studies of 2679825-53-5 have revealed favorable absorption and distribution characteristics. The compound demonstrates good blood-brain barrier penetration in animal models, with a plasma half-life that supports potential therapeutic applications. Researchers have developed sensitive LC-MS/MS methods for quantifying this compound in biological matrices, achieving detection limits in the low nanomolar range.
Current synthetic approaches to (3S)-4-acetamido-3-hydroxybutanoic acid emphasize asymmetric synthesis and biocatalytic methods. A recent breakthrough publication describes an efficient chemoenzymatic route that achieves >99% enantiomeric excess using a novel ketoreductase enzyme. This advancement addresses previous challenges in obtaining the pure (3S) enantiomer and enables scale-up for potential commercial production.
Emerging applications include the use of this compound as a precursor for novel GABAergic drugs and as a tool compound for studying neurotransmitter systems. Several pharmaceutical companies have included derivatives of 2679825-53-5 in their pipelines for neurological and metabolic disorders. The compound's unique combination of structural features continues to inspire new research directions in medicinal chemistry and chemical biology.
2679825-53-5 ((3S)-4-acetamido-3-hydroxybutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)